Cas no 1038915-34-2 (2-{[4-(benzylamino)quinazolin-2-yl]sulfanyl}-N-(3-methyl-1H-pyrazol-5-yl)acetamide)

• Product Name: 2-{[4-(benzylamino)quinazolin-2-yl]sulfanyl}-N-(3-methyl-1H-pyrazol-5-yl)acetamide
• CAS No: 1038915-34-2
• MF: C₂₁H₂₄N₆OS
• MW: 408.519862174988
• CID: 6222591
• PubChem ID: 78356506
• Update Time: 2025-05-20

2-{[4-(benzylamino)quinazolin-2-yl]sulfanyl}-N-(3-methyl-1H-pyrazol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[4-(benzylamino)quinazolin-2-yl]sulfanyl}-N-(3-methyl-1H-pyrazol-5-yl)acetamide
• 1038915-34-2
• 2-[4-(benzylamino)quinazolin-2-yl]sulfanyl-N-(5-methylpyrazolidin-3-yl)acetamide

• Inchi： 1S/C21H24N6OS/c1-14-11-18(27-26-14)24-19(28)13-29-21-23-17-10-6-5-9-16(17)20(25-21)22-12-15-7-3-2-4-8-15/h2-10,14,18,26-27H,11-13H2,1H3,(H,24,28)(H,22,23,25)
• InChI Key： WTMRZPFATCIQQH-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2C(=N1)NCC1C=CC=CC=1)CC(NC1CC(C)NN1)=O

Computed Properties

• Exact Mass: 408.17323058g/mol
• Monoisotopic Mass: 408.17323058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 116Ų

Additional information on 2-{[4-(benzylamino)quinazolin-2-yl]sulfanyl}-N-(3-methyl-1H-pyrazol-5-yl)acetamide

Compound CAS No. 1038915-34-2: 2-{[4-(benzylamino)quinazolin-2-yl]sulfanyl}-N-(3-methyl-1H-pyrazol-5-yl)acetamide

The compound with CAS No. 1038915-34-2, known as 2-{[4-(benzylamino)quinazolin-2-yl]sulfanyl}-N-(3-methyl-1H-pyrazol-5-yl)acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of this compound is characterized by the presence of a quinazoline core, which is a well-known heterocyclic scaffold with diverse biological activities. The benzylamino group attached to the quinazoline ring further enhances its pharmacological properties. Additionally, the sulfanyl group and the acetamide moiety contribute to its chemical stability and bioavailability. The pyrazole ring, substituted with a methyl group, adds another layer of complexity to its structure, potentially influencing its interaction with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various protein targets. For instance, molecular docking studies have revealed potential interactions with kinase enzymes, suggesting its role in anti-cancer therapies. Furthermore, experimental studies have demonstrated its ability to inhibit specific signaling pathways involved in cellular proliferation and apoptosis, making it a promising candidate for drug development.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the quinazoline ring, followed by the introduction of the benzylamino and sulfanyl groups. The final step involves the coupling reaction to introduce the acetamide and pyrazole moieties. These steps require precise control over reaction conditions to ensure high yields and purity.

In terms of biological evaluation, this compound has been tested in vitro against various cancer cell lines, showing significant cytotoxic effects. Preclinical studies have also indicated its ability to cross the blood-brain barrier, suggesting potential applications in neurodegenerative diseases. However, further research is needed to fully understand its pharmacokinetics and toxicity profile.

The discovery and development of this compound highlight the importance of interdisciplinary approaches in modern drug discovery. By leveraging insights from synthetic chemistry, computational modeling, and biological assays, researchers can unlock the full potential of such complex molecules. As ongoing studies continue to unravel its mechanisms of action, this compound holds promise for advancing novel therapeutic strategies in oncology and beyond.